N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide

• IUPAC Name: N-[4-[(2-methyl-3-nitrobenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15N3O5/c1-12-15(4-2-5-16(12)22(25)26)18(23)20-13-7-9-14(10-8-13)21-19(24)17-6-3-11-27-17/h2-11H,1H3,(H,20,23)(H,21,24)
• InChI Key: AGGSQEKLWTWEHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C19H15N3O5
• Molecular Weight: 365.3 g/mol

Description

N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide, also known as MNPAF, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MNPAF is a furan-based derivative that has shown promise in various scientific studies, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth. N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide has been shown to inhibit cyclooxygenase-2 (COX-2) activity, an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit histone deacetylase (HDAC) activity, an enzyme involved in the regulation of gene expression and cancer cell growth.
Biochemical and Physiological Effects:
N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to induce apoptosis in cancer cells, leading to cell death. N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide has been shown to have low toxicity in animal studies, making it a potential candidate for further development as a drug.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide in lab experiments is its potential as a lead compound for the development of new drugs. Its anti-inflammatory and anti-cancer properties make it a promising candidate for further research. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its activity and specificity.

Future Directions

Future research on N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide could focus on elucidating its mechanism of action, as well as optimizing its activity and specificity. N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide could also be studied for its potential use in combination therapy with other drugs for the treatment of cancer and inflammation-related disorders. Additionally, N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide could be studied for its potential applications in other fields, such as materials science and catalysis.

Scientific Research Applications

N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide has been studied for its potential applications in medicinal chemistry, particularly in the design of new drugs. N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. It has also been studied for its potential use as an anti-cancer agent, with studies showing that N-{4-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide can induce apoptosis in cancer cells.